Cas no 143884-84-8 (7-Fluoro-3-(hydroxyimino)indolin-2-one)

7-Fluoro-3-(hydroxyimino)indolin-2-one is a fluorinated oxindole derivative featuring a hydroxyimino functional group at the 3-position. This compound is of interest in medicinal chemistry and pharmaceutical research due to its structural motif, which is commonly found in bioactive molecules. The presence of the fluoro substituent enhances metabolic stability and may influence binding affinity in target interactions. The hydroxyimino group offers potential for further chemical modifications, making it a versatile intermediate in synthetic applications. Its well-defined structure and purity make it suitable for use in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The compound is typically handled under controlled conditions due to its reactive functional groups.
7-Fluoro-3-(hydroxyimino)indolin-2-one structure
143884-84-8 structure
Product Name:7-Fluoro-3-(hydroxyimino)indolin-2-one
CAS No:143884-84-8
MF:C8H5FN2O2
MW:180.13590502739
MDL:MFCD02951896
CID:108530
PubChem ID:750687
Update Time:2025-05-28

7-Fluoro-3-(hydroxyimino)indolin-2-one Chemical and Physical Properties

Names and Identifiers

    • 7-Fluoro-3-(hydroxyimino)indolin-2-one
    • 1H-Indole-2,3-dione,7-fluoro-, 3-oxime
    • 7-fluoro-3-(hydroxyamino)indol-2-one
    • 7-fluoroisatin oxime
    • 7-Fluoroisatin-3-oxime
    • 7-fluoro-3-nitroso-1H-indol-2-ol
    • AJV
    • 143884-84-8
    • 7-fluoro-3-(hydroxyimino)indoline-2-one
    • A808126
    • 1H-Indole-2,3-dione, 7-fluoro-, 3-oxime
    • Oprea1_295440
    • HMS2557O12
    • AKOS015853394
    • SMR000231632
    • SCHEMBL2657042
    • (Z)-7-fluoro-3-(hydroxyimino)indolin-2-one
    • DTXSID70419882
    • MLS000701227
    • (3Z)-7-fluoro-3-(hydroxyimino)-2,3-dihydro-1H-indol-2-one
    • SB64181
    • CHEMBL1866947
    • MFCD02951896
    • 7-fluoro-1H-indole-2,3-dione 3-oxime
    • SR-01000502862
    • AKOS000358048
    • SR-01000502862-1
    • HMS1614C12
    • PS-6553
    • 7-fluoro-3-(hydroxyamino)-2H-indol-2-one
    • NTVMSTRPGVBVRX-UHFFFAOYSA-N
    • AN-655/14906013
    • 7-Fluoro-1H-indole-2,3-dione 3-oxime, 1,3-Dihydro-7-fluoro-3-(hydroxyimino)-2H-indol-2-one
    • 7-fluoro-3-(hydroxyimino)-1H-indol-2-one
    • MDL： MFCD02951896
    • Inchi： 1S/C8H5FN2O2/c9-5-3-1-2-4-6(5)10-8(12)7(4)11-13/h1-3,10,12H
    • InChI Key： OCGNSRRMJCCGCE-UHFFFAOYSA-N
    • SMILES： FC1=CC=CC2C(=C(NC=21)O)N=O

Computed Properties

  • Exact Mass: 180.03400
  • Monoisotopic Mass: 180.034
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 404
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 61.7A^2
  • XLogP3: 2.1

Experimental Properties

  • Density: 1.62
  • Melting Point: 248-250
  • Boiling Point: 395.9°Cat760mmHg
  • Flash Point: 193.2°C
  • Refractive Index: 1.679
  • PSA: 61.69000
  • LogP: 1.09410

7-Fluoro-3-(hydroxyimino)indolin-2-one Security Information

  • Hazard Statement： Irritant/Keep Cold
  • Hazardous Material Identification： Xi
  • Storage Condition：Keep cold

7-Fluoro-3-(hydroxyimino)indolin-2-one Customs Data

  • HS CODE：2933790090
  • Customs Data：

    China Customs Code:

    2933790090

    Overview:

    2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

7-Fluoro-3-(hydroxyimino)indolin-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
PC3583-1g
7-Fluoroisatin-3-oxime
 143884-84-8 97%
1g
 £15.00 2025-02-21
Apollo Scientific
PC3583-5g
7-Fluoroisatin-3-oxime
 143884-84-8 97%
5g
 £20.00 2025-02-21
Apollo Scientific
PC3583-25g
7-Fluoroisatin-3-oxime
 143884-84-8 97%
25g
 £60.00 2025-02-21
TRC
F597393-100mg
7-Fluoro-3-(hydroxyimino)indolin-2-one
 143884-84-8
100mg
 $64.00 2023-05-18
TRC
F597393-250mg
7-Fluoro-3-(hydroxyimino)indolin-2-one
 143884-84-8
250mg
 $75.00 2023-05-18
TRC
F597393-500mg
7-Fluoro-3-(hydroxyimino)indolin-2-one
 143884-84-8
500mg
 $87.00 2023-05-18
TRC
F597393-1g
7-Fluoro-3-(hydroxyimino)indolin-2-one
 143884-84-8
1g
 $98.00 2023-05-18
Chemenu
CM147501-25g
(Z)-7-fluoro-3-(hydroxyimino)indolin-2-one
 143884-84-8 95%
25g
 $*** 2023-03-30
abcr
AB230997-1 g
7-Fluoro-3-(hydroxyimino)indolin-2-one; 96%
 143884-84-8
1g
 €93.00 2023-06-22
abcr
AB230997-5 g
7-Fluoro-3-(hydroxyimino)indolin-2-one; 96%
 143884-84-8
5g
 €144.00 2023-06-22

7-Fluoro-3-(hydroxyimino)indolin-2-one Production Method

7-Fluoro-3-(hydroxyimino)indolin-2-one Related Literature

Related Categories

143884-84-8 (7-Fluoro-3-(hydroxyimino)indolin-2-one) Related Products

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.